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For Researchers, Scientists, and Drug Development Professionals

Abstract

Diisopropylcarbinol, systematically named 2,4-dimethyl-3-pentanol, is a secondary alcohol
with significant applications as a pharmaceutical intermediate and a reagent in organic
synthesis.[1][2][3] This technical guide provides an in-depth overview of its synthesis,
physicochemical properties, and spectroscopic data. Detailed experimental protocols for its
preparation are presented, alongside visualizations of reaction pathways to facilitate a
comprehensive understanding for researchers and professionals in drug development and
chemical synthesis.

Physicochemical Properties

Diisopropylcarbinol is a colorless, flammable liquid.[1][4] Its key physical and chemical
properties are summarized in the table below, compiled from various sources.
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Property Value Reference(s)
Molecular Formula C7H160 [11[4115]
Molar Mass 116.20 g/mol [11[415]
Appearance CoIorlfess. to almost colorless (4]

clear liquid
Boiling Point 138-140 °C [11[31[5][6]
Melting Point -70 °C [1][5]
Density 0.829 g/mL at 25 °C [11[31[5]

Refractive Index (n20/D)

1.425

[L1(2]E31[5]0€]

Water Solubility

32.4 g/L (20 °C)

[1]5]

Flash Point

37 °C (99 °F)

(1112151071

pKa

15.04 £ 0.20 (Predicted)

[1]

Synthesis of Diisopropylcarbinol

Diisopropylcarbinol can be synthesized through two primary routes: the Grignard reaction and

the reduction of diisopropyl ketone.

Grignard Synthesis from Isobutyraldehyde

This method involves the reaction of isobutyraldehyde with an isopropyl Grignard reagent, such

as isopropylmagnesium bromide, followed by an aqueous workup.
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Isobutyraldehyde

| »| Magnesium alkoxide
intermediate

Isopropylmagnesium A
bromide (in Ether) Diisopropylcarbinol

Aqueous Workup
(e.g., HsO")

2.

Diisopropyl Ketone

| Diisopropylcarbinol

H2, Catalyst
(e.g., Raney Nickel)
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Grignard Reagent Preparation

Dry magnesium turnings and glassware

l

Add magnesium and anhydrous ether to a flask

l

Slowly add isopropyl bromide in ether

Reaition

Cool the Grignard reagent

l

Add isobutyraldehyde dropwise with stirring

l

Allow the reaction to proceed to completion

Workup anciPurification

Quench with saturated NH4Cl solution

l

Separate the organic layer

l

Dry the organic layer (e.g., with MgSOa)

:

Purify by distillation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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